Cas no 116754-85-9 (Benzenepentadecanoicacid, b-methyl-, methyl ester)

Benzenepentadecanoicacid, b-methyl-, methyl ester Properties

Names and Identifiers

• Benzenepentadecanoicacid, b-methyl-, methyl ester
• METHYL 3-METHYL-15-PHENYLPENTADECANOATE
• 3-Methyl-15-phenylpentadecanoic Acid Methyl Ester
• Methyl β-Methylbenzenepentadecanoate
• β-Methylbenzenepentadecanoic Acid Methyl Ester
• METHYL BETA-METHYLBENZENEPENTADECANOATE
• BETA-METHYLBENZENEPENTADECANOIC ACID METHYL ESTER
• beta-Methylbenzenepentadecanoic Acid Methyl Ester Methyl beta-Methylbenzenepentadecanoate 3-Methyl-15-phenylpentadecanoic Acid Methyl Ester
• Methyl β-Methylbenzenepentadecanoate
• Methyl3-Methyl-15-phenylpentadecanoate
• MFCD04038423
• D91497
• DTXSID70524526
• 116754-85-9
• AKOS027320170
• 88336-88-3
• Benzenepentadecanoic acid, beta-methyl-, methyl ester
• AS-68406
• M1407
• beta-Methylbenzenepentadecanoic Acid Methyl Ester
• Methyl 3-Methyl-15-phenylpentadecanoate
• JPSAJPNKLSJSSO-UHFFFAOYSA-N
• Methyl beta-Methylbenzenepentadecanoate
• 3-METHYL-15-PHENYLPENTADECANOIC ACID METHYL ESTER
• +Expand

• InChIKey： JPSAJPNKLSJSSO-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H38O2/c1-21(20-23(24)25-2)16-12-9-7-5-3-4-6-8-10-13-17-22-18-14-11-15-19-22/h11,14-15,18-19,21H,3-10,12-13,16-17,20H2,1-2H3
• SMILES： COC(CC(CCCCCCCCCCCCC1C=CC=CC=1)C)=O

Computed Properties

• Exact Mass: 346.28700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 16
• Monoisotopic Mass: 346.287180451g/mol
• Heavy Atom Count: 25
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 6.71940
• PSA: 26.30000
• Refractive Index: 1.485
• Boiling Point: 205 °C / 0.3mmHg
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.93

Benzenepentadecanoicacid, b-methyl-, methyl ester Security Information

Benzenepentadecanoicacid, b-methyl-, methyl ester Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%